Cas no 1270362-25-8 (4-amino-4-(3-fluoropyridin-4-yl)butanoic acid)

• Product Name: 4-amino-4-(3-fluoropyridin-4-yl)butanoic acid
• CAS No: 1270362-25-8
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6220559
• PubChem ID: 55273281
• Update Time: 2025-05-19

4-amino-4-(3-fluoropyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-fluoropyridin-4-yl)butanoic acid
• AKOS006322519
• EN300-1848916
• 1270362-25-8

• Inchi： 1S/C9H11FN2O2/c10-7-5-12-4-3-6(7)8(11)1-2-9(13)14/h3-5,8H,1-2,11H2,(H,13,14)
• InChI Key： PLALRCDETNBJOF-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(CCC(=O)O)N

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-4-(3-fluoropyridin-4-yl)butanoic acid

Introduction to 4-Amino-4-(3-Fluoropyridin-4-Yl)Butanoic Acid (CAS No. 1270362-25-8)

4-Amino-4-(3-fluoropyridin-4-yl)butanoic acid (CAS No. 1270362-25-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug discovery and development. The molecule consists of a butanoic acid backbone with an amino group and a 3-fluoropyridin-4-yl substituent, which contributes to its distinct chemical properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of a fluorine atom in the pyridine ring of 4-amino-4-(3-fluoropyridin-4-yl)butanoic acid enhances its stability and bioavailability, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as a neuroprotective agent, antidepressant, and anti-inflammatory drug, among other uses.

The synthesis of 4-amino-4-(3-fluoropyridin-4-yl)butanoic acid involves a multi-step process that combines principles of organic synthesis and catalysis. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been optimized to achieve high yields and selectivity. These advancements in synthetic methodology have significantly contributed to the scalability of this compound for preclinical studies.

In terms of biological activity, 4-amino-4-(3-fluoropyridin-4-yl)butanoic acid has demonstrated potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). This property makes it a strong candidate for the development of treatments for Alzheimer's disease and other related conditions. Furthermore, its ability to modulate serotonin reuptake has positioned it as a potential alternative to existing antidepressant medications.

The structural versatility of 4-amino-4-(3-fluoropyridin-4-yL)butanoic acid allows for further functionalization, enabling researchers to explore its derivatives for diverse applications. For instance, the introduction of additional substituents on the pyridine ring or modifications to the butanoic acid backbone can enhance its pharmacokinetic properties or target specific biological pathways.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of 4-amino - 1 - (3 - fluoropyridine - 1 - yl) butyric acid. Molecular docking studies have revealed its binding affinity to various protein targets, providing valuable insights into its mechanism of action. These findings have guided subsequent experimental studies, accelerating the drug discovery process.

In conclusion, CAS No. 1270362 - 25 - 8, or 4-amino - 1 - (3 - fluoropyridine - 1 - yl) butyric acid, represents a compelling compound with vast potential in therapeutic development. Its unique chemical structure, coupled with recent research advancements, underscores its significance in modern medicinal chemistry.